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Compound of Interest

Compound Name: Diphenyliodonium iodide

Cat. No.: B145650 Get Quote

An In-depth Technical Guide to
Diphenyliodonium Iodide
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of diphenyliodonium iodide, a versatile

reagent in organic synthesis and a subject of interest in biochemical research. It covers its

fundamental properties, synthesis, mechanisms of action, and key applications, with a focus on

data and protocols relevant to a scientific audience.

Compound Identification and Properties
Diphenyliodonium iodide is a diaryliodonium salt characterized by a hypervalent iodine atom

bonded to two phenyl groups, with iodide as the counter-anion.

CAS Number: 2217-79-0[1][2][3][4]

Molecular Formula: C₁₂H₁₀I₂[3][5]

Molecular Structure:

SMILES: C1=CC=C(C=C1)[I+]C2=CC=CC=C2.[I-]

InChI: InChI=1S/C12H10I.HI/c1-3-7-11(8-4-1)13-12-9-5-2-6-10-12;/h1-10H;1H/q+1;/p-1
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The key physicochemical properties of diphenyliodonium iodide are summarized in the table

below for easy reference.

Property Value Citations

Molecular Weight 408.02 g/mol [3][6]

Appearance White to light yellow solid [3]

Melting Point
162-164 °C or 172-175 °C

(with decomposition)
[1][3]

Solubility

Soluble in organic solvents

such as alcohols, ethers, and

chlorides.

Sensitivity Light Sensitive [3]

Experimental Protocol: Synthesis of
Diphenyliodonium Iodide
The following is a detailed methodology for the synthesis of diphenyliodonium iodide,

adapted from a well-established procedure.[1] This reaction proceeds through the formation of

a diphenyliodonium iodate intermediate, which is then converted to the iodide salt.

Materials:

Iodosobenzene (0.1 mole, 22 g)

Iodoxybenzene (0.1 mole, 24 g)

1 N Sodium hydroxide (200 mL)

Potassium iodide (0.12 mole, 20 g)

Deionized water

Procedure:
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A mixture of iodosobenzene (22 g) and iodoxybenzene (24 g) is combined with 200 mL of 1

N sodium hydroxide.

The mixture is gently stirred for 24 hours at room temperature, resulting in a brown slurry.

The slurry is diluted with 1 L of cold water and stirred thoroughly.

After the solid settles, the supernatant, containing the diphenyliodonium iodate, is decanted

through a filter.

The solid residue is extracted twice more with 500 mL portions of water, with the extracts

decanted through a filter each time.

The aqueous filtrates are combined, and a solution of 20 g of potassium iodide in water is

added.

A bulky white precipitate of diphenyliodonium iodide forms. The mixture is allowed to stand

for 1-2 hours with occasional shaking.

The precipitate is collected by suction filtration, washed with water, and dried at room

temperature.

The expected yield is approximately 29–30 g (70–72%).[1]
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Synthesis Workflow for Diphenyliodonium Iodide
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A flowchart of the synthesis of diphenyliodonium iodide.
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Applications and Mechanism of Action
Diphenyliodonium salts are valuable reagents in both synthetic chemistry and biological studies

due to their unique reactivity.

Diaryliodonium salts serve as electrophilic arylating agents. They can transfer a phenyl group

to a wide range of nucleophiles, including amines, phenols, and carbanions. This reactivity is

central to their use in forming carbon-carbon and carbon-heteroatom bonds, often under mild,

transition-metal-free conditions.[7]

The general mechanism involves the attack of a nucleophile on the iodine center, followed by

reductive elimination of iodobenzene to yield the arylated product.

General Mechanism of Arylation
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Mechanism of nucleophilic arylation using a diphenyliodonium salt.

In a biological context, diphenyliodonium iodide is known as an inhibitor of flavoenzymes,

particularly NADPH oxidases, which are key producers of reactive oxygen species (ROS).[2][8]
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By inhibiting these enzymes, it can effectively reduce cellular levels of superoxide and other

ROS. This property makes it a useful tool in studying oxidative stress pathways and has led to

its investigation for applications in medicine and even as a preservative to prevent oxidative

damage, for example, in fruit.[2]

The inhibitory action is believed to involve the acceptance of an electron by the iodonium

cation, leading to the disruption of the enzyme's electron transport chain.

ROS Inhibition Pathway
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Inhibition of NADPH oxidase by diphenyliodonium iodide to block ROS production.

Safety and Handling
Diphenyliodonium iodide is an irritant and should be handled with appropriate personal

protective equipment.

Hazard Codes: Xi (Irritant)[3]

Risk Statements: R36/37/38 (Irritating to eyes, respiratory system and skin), R25 (Toxic if

swallowed)[3]
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Safety Statements: S26 (In case of contact with eyes, rinse immediately with plenty of water

and seek medical advice), S36/37/39 (Wear suitable protective clothing, gloves and eye/face

protection)[3]

The compound is light-sensitive and should be stored in a cool, dark place.[3] As with all

iodine-containing compounds, appropriate toxicological profiles for iodine should be considered

for extensive use.[9][10][11][12] Always consult the Safety Data Sheet (SDS) before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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